Cas no 376-77-2 (Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro-)

Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro- structure

376-77-2 structure

Product Name:Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro-

CAS No:376-77-2

MF:C₅F₁₀

MW:250.037536621094

CID:316528

PubChem ID:67828

Update Time:2025-04-19

Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro- Chemical and Physical Properties

Names and Identifiers

- Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro-
- 1,1,2,2,3,3,4,4,5,5-decafluorocyclopentane
- Decafluorocyclopentane
- Perfluorocyclopentane
- UNII-NM6HG3IJ3J
- 1,1,2,2,3,3,4,4,5,5-Decafluorocyclopentane #
- Q27284950
- NS00019034
- NM6HG3IJ3J
- DTXSID10191039
- AKOS040751466
- EINECS 206-814-4
- SCHEMBL396358
- Cyclopentane, 1,1,2,2,3,3,4,4,5,5-decafluoro-
- Cyclopentane, decafluoro-
- 376-77-2
- Inchi： 1S/C5F10/c6-1(7)2(8,9)4(12,13)5(14,15)3(1,10)11
- InChI Key： PWMJXZJISGDARB-UHFFFAOYSA-N
- SMILES： FC1(C(C(C(C1(F)F)(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 249.984
Monoisotopic Mass: 249.984
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: 1.7870 (rough estimate)
Melting Point: 69.8°C
Boiling Point: 20.55°C
Flash Point: °C
Refractive Index: 1.2630 (estimate)
PSA: 0

Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro- Production Method

Production Method 1

376-77-2

354-33-6

382-24-1

690-27-7

692-50-2

357-26-6

355-25-9

Reaction Conditions

1.14-40 s, 700-900°C

Reference

: Studies on oligomerization and kinetic of pyrolyzing trifluoromethane to tetrafluoroethylene and hexafluoropropylene

By Wang, Gang et al, Journal of Analytical and Applied Pyrolysis, 2015, 116, 27-33

Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro- Preparation Products

Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro- Related Literature

1. Photolysis of perfluoro-alicyclic ketones

John R. Majer,David Phillips J. Chem. Soc. B 1969 201
2. Photochemistry of 1,3-dichloro-tetrafluoroacetone. Part 3.—Quenching of the excited states

Peter A. Hackett,David Phillips J. Chem. Soc. Faraday Trans. 1 1972 68 335
3. 45. Fluorocyclopentanes. Part I. The 1H,2H- and 1H,3H- octafluorocyclopentanes, and 1H,3H/2H-heptafluorocyclopentane

R. J. Heitzman,C. R. Patrick,R. Stephens,J. C. Tatlow J. Chem. Soc. 1963 281
4. 438. Fluorocyclopentanes. Part III. The isomeric 1H:2H:3H-and 1H:2H:4H-heptafluorocyclopentanes and the 1H:2H:3H:4H-hexafluorocyclopentanes

J. Burdon,T. M. Hodgins,R. Stephens,J. C. Tatlow J. Chem. Soc. 1965 2382
5. Stepwise addition of difluorocarbene to a transition metal centre

Graham M. Lee,Daniel J. Harrison,Ilia Korobkov,R. Tom Baker Chem. Commun. 2014 50 1128

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